![molecular formula C14H16O2 B3041437 1-Allyl-7-methoxy-2-tetralone CAS No. 29093-46-7](/img/structure/B3041437.png)
1-Allyl-7-methoxy-2-tetralone
Overview
Description
“1-Allyl-7-methoxy-2-tetralone” is a chemical compound with the molecular formula C11H12O2 . It is an important intermediate in the synthesis of the opioid analgesic drug (-)-dezocine .
Synthesis Analysis
The synthesis of “1-Allyl-7-methoxy-2-tetralone” involves a multi-step continuous-flow strategy. This method has been widely adopted in manufacturing active pharmaceutical ingredients (APIs). The flow protocol provides the desired product in an overall yield of up to 76.6% with 99% purity, much higher than those from batch process (i.e., 50% yield, 92% purity) . The total reaction time is markedly reduced from hours in batch to minutes in flow process .Molecular Structure Analysis
The molecular structure of “1-Allyl-7-methoxy-2-tetralone” is represented by the molecular formula C11H12O2 . The molecular weight is 176.2118 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “1-Allyl-7-methoxy-2-tetralone” include a Friedel–Crafts acylation, where anisole is mixed with succinic anhydride and AlCl3 in an organic solvent to form 4-(4-methoxyphenyl)-4-oxobutanoic acid. This compound is then reduced to 4-(4-methoxyphenyl)butanoic acid, which is treated with MeSO3H to form 7-methoxy-1-tetralone .Relevant Papers The relevant papers include a study on the enantioselective phase-transfer catalyzed alkylation of 1-methyl-7-methoxy-2-tetralone, which provides an effective route to dezocine . Another paper discusses the continuous-flow synthesis of 7-methoxy-1-tetralone, an important intermediate of (-)-dezocine .
properties
IUPAC Name |
7-methoxy-1-prop-2-enyl-3,4-dihydro-1H-naphthalen-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16O2/c1-3-4-12-13-9-11(16-2)7-5-10(13)6-8-14(12)15/h3,5,7,9,12H,1,4,6,8H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALHTVPCDRIWPFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CCC(=O)C2CC=C)C=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Allyl-7-methoxy-2-tetralone |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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